Cas no 5961-33-1 (3-methyl-3-phenylazetidine)

3-Methyl-3-phenylazetidine is a nitrogen-containing heterocyclic compound featuring a four-membered azetidine ring substituted with a methyl and phenyl group at the 3-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The strained azetidine ring enhances reactivity, facilitating ring-opening reactions or functionalization for the development of bioactive molecules. Its rigid framework is particularly useful in medicinal chemistry for designing conformationally constrained analogs. The compound’s stability and synthetic versatility make it suitable for applications in ligand design, catalysis, and the exploration of novel chemical space.

3-methyl-3-phenylazetidine structure

Product Name:3-methyl-3-phenylazetidine

CAS No:5961-33-1

MF:C₁₀H₁₃N

MW:147.216922521591

MDL:MFCD01665440

CID:376919

PubChem ID:22249

Update Time:2025-06-08

3-methyl-3-phenylazetidine Chemical and Physical Properties

Names and Identifiers

- Azetidine,3-methyl-3-phenyl-
- 3-Methyl-3-phenylazetidine
- 3-Methyl-3-phenylaze
- 3-Methyl-3-phenyl-azetidine
- 3-Methyl-3-phenylazetidin
- Azetidine,3-methyl-3-phenyl
- L 1834
- AKOS006280360
- Q27162284
- AZETIDINE, 3-METHYL-3-PHENYL-
- SB50870
- EN300-202483
- DTXSID60208287
- YOLLUMURPUEOJW-UHFFFAOYSA-N
- 5-Bromo-3-chloro-2-fluoropyridine?
- CS-0279395
- CHEBI:90060
- FT-0672187
- SCHEMBL16488091
- 5961-33-1
- BRN 0116363
- 3-methyl-3-phenylazetidine
- MDL： MFCD01665440
- Inchi： 1S/C10H13N/c1-10(7-11-8-10)9-5-3-2-4-6-9/h2-6,11H,7-8H2,1H3
- InChI Key： YOLLUMURPUEOJW-UHFFFAOYSA-N
- SMILES： N1CC(C)(C2C=CC=CC=2)C1

Computed Properties

Exact Mass: 147.10500
Monoisotopic Mass: 147.104799419g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03000
LogP: 1.87630

3-methyl-3-phenylazetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM286251-1g	3-Methyl-3-phenylazetidine	5961-33-1	95%+	1g	$664	2023-03-07
TRC	M326520-25mg	3-Methyl-3-phenylazetidine	5961-33-1		25mg	$207.00	2023-05-17
TRC	M326520-250mg	3-Methyl-3-phenylazetidine	5961-33-1		250mg	$ 1800.00	2023-09-07
Enamine	EN300-202483-0.05g	3-methyl-3-phenylazetidine	5961-33-1		0.05g	$756.0	2023-09-16
Enamine	EN300-202483-0.1g	3-methyl-3-phenylazetidine	5961-33-1		0.1g	$792.0	2023-09-16
Enamine	EN300-202483-0.25g	3-methyl-3-phenylazetidine	5961-33-1		0.25g	$828.0	2023-09-16
Enamine	EN300-202483-0.5g	3-methyl-3-phenylazetidine	5961-33-1		0.5g	$864.0	2023-09-16
Enamine	EN300-202483-1.0g	3-methyl-3-phenylazetidine	5961-33-1		1g	$0.0	2023-06-08
Enamine	EN300-202483-2.5g	3-methyl-3-phenylazetidine	5961-33-1		2.5g	$1763.0	2023-09-16
Enamine	EN300-202483-5.0g	3-methyl-3-phenylazetidine	5961-33-1		5.0g	$2608.0	2023-03-01